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Compound of Interest

Compound Name: Benzyltributylammonium chloride

Cat. No.: B145989

Technical Safety Profile of
Benzyltributylammonium Chloride

An In-depth Guide for Researchers and Drug Development Professionals

This document provides a comprehensive technical overview of the safety information for
Benzyltributylammonium chloride (CAS No. 23616-79-7), a quaternary ammonium
compound frequently utilized as a phase transfer catalyst in organic synthesis.[1] The
information is compiled from various Safety Data Sheets (SDS) to ensure a thorough
understanding for professionals in research and development.

Chemical Identification and Physical Properties

Benzyltributylammonium chloride, also known as BTBAC, is a white, hygroscopic crystalline
powder.[1][2][3][4] It is freely soluble in water.[5][6]
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Property Value
CAS Number 23616-79-7
Molecular Formula C19H34CIN[4][5][7]

Molecular Weight 311.93 - 311.94 g/mol [4][5][7][8]
Appearance White to ivory crystalline powder[1][2][3][4][6]
Melting Point 155 - 163 °C[4][5][6][8]1[9]

Decomposition Temperature

155 °C[5]

Solubility Freely soluble in water[5][6]
- Stable under normal conditions, but is
Stability ]
hygroscopic[4][6][8][9][10]
Boiling Point No information available[5]
) No information available[5] or Not Applicable[2]
Flash Point

[8]

Autoignition Temperature

No data available[5] or Not Applicable[2][8]

Hazard Identification and GHS Classification

Benzyltributylammonium chloride is classified as a hazardous chemical under the Globally

Harmonized System (GHS). The primary hazards are related to acute oral toxicity, severe skin

corrosion, and serious eye damage.
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Hazard

o Category GHS Code Signal Word
Classification
Acute Toxicity, Oral Category 4 H302 Warning[10]
Skin Danger / Warning[5]
) o Category 1B/1C or 2 H314 / H315
Corrosion/Irritation [7][10][11]
Serious Eye Danger / Warning[5]
o Category 1 or 2A H318 / H319
Damage/Irritation [10][11]
Specific Target Organ
. i Category 3 ]
Toxicity (Single ] H335 Warning[5][10]
(Respiratory System)
Exposure)

Hazard Statements:

H302: Harmful if swallowed.[7][8][10]

H314: Causes severe skin burns and eye damage.[7][11]

H315: Causes skin irritation.[3][10]

H319: Causes serious eye irritation.[3][10]

H335: May cause respiratory irritation.[5][10]

Toxicological Summary

While specific LD50/LC50 data are not available in the reviewed literature, the GHS
classification provides a basis for assessing its toxicity.[2][8]
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Toxicological Endpoint Result

Category 4: Harmful if swallowed.[7][10]
Acute Oral Toxicity Ingestion may cause irritation of the digestive
tract.[2][8]

Category 1C response indicates corrosive
i ) o effects occur after exposure between 1 and 4
Skin Corrosion/Irritation -
hours.[11] Other sources classify it as a

Category 2 irritant.[5][10]

Causes serious eye damage or irritation.[2][8]

Serious Eye Damage
[10][11]

Inhalation of dust causes respiratory tract

Respiratory Irritation Lo
irritation.[2][8][10]

Not listed as a carcinogen by ACGIH, IARC,

Carcinogenicit
g y NTP, or OSHA.[2][11]

Experimental Protocol Note: Standard Safety Data Sheets summarize the results of
toxicological studies but do not provide detailed experimental methodologies. The
classifications are based on criteria established by regulatory bodies like OSHA and the UN
(GHS). For instance, "Skin Corrosion, Category 1C" is a standardized classification based on

the observation time for corrosive effects.[11]

Safe Handling, Storage, and Exposure Control

Proper handling and storage procedures are critical to minimize risk. No official occupational
exposure limits (OELSs) have been established for this compound.[1]

Handling Procedures:
» Use with adequate ventilation and minimize dust generation.[2]
e Avoid contact with eyes, skin, and clothing.[2]

e Wash hands thoroughly after handling.[2]
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¢ Do not eat, drink, or smoke when using this product.[10]

Storage Conditions:

e Store in a cool, dry, well-ventilated area.[2]

+ Keep containers tightly closed to prevent moisture absorption (hygroscopic).[2][7]

« Store away from incompatible materials, such as strong oxidizing agents.[2][4][6][8][9]

Personal Protective Equipment (PPE) Workflow: The selection of appropriate PPE is directly
dictated by the identified hazards.

Identified Hazards Required Personal Protective Equipment

: - NIOSH-approved Respirator
H335: May Cause Respiratory Irritation (if dust is generated)

Chemical Safety Goggles /

H318: Causes Serious Eye Damage Face Shield

H314: Causes Severe Skin Burns

Protective Clothing

H302: Harmful if Swallowed Impervious Gloves

v v

| Skin Contact | | Eye Contact |
Il

!

Ingestion |

I Inhalation

v v

. F p 1. Rinse with Water (15+ min) 1. Rinse Mouth
1. Move to Fresh Air ) ( 1. Remove Contaminated Clothing ) X " . -
. P S e A 2. Remove Contact Lenses if possible 2. Give 2-4 cups of Milk or Water
(2. Give Oxygen/Artificial Respiration if needed 2. Flush Skin with Plenty of Water (:‘15+ min) 3. Continue Rinsing 3. DO NOT Induce Vomiting

T
g Seek Immediate Medical Attention g
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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